(R,R)-Nrf2 activator-1

• Molecular Formula: C30H34N4O6S
• Molecular Weight: 578.7 g/mol
• InChI: InChI=1S/C30H34N4O6S/c1-6-39-29(35)16-24(22-14-25-30(27(15-22)38-5)33(4)32-31-25)21-12-11-19(2)23(13-21)18-34-17-20(3)40-26-9-7-8-10-28(26)41(34,36)37/h7-15,20,24H,6,16-18H2,1-5H3/t20-,24-/m1/s1
• InChIKey: IRQKRGVUFBPTQR-HYBUGGRVSA-N

Procurement Guide: (R,R)-Nrf2 activator-1

(R,R)-Nrf2 activator-1 is a specific enantiomer of a potent activator of the NF-E2 related factor 2 (Nrf2) pathway, a key regulator of the cellular antioxidant response [1]. Originating from GlaxoSmithKline’s bisaryl amide series, this compound represents a highly defined stereochemical entity with potential applications in researching chronic obstructive pulmonary disease (COPD) and other respiratory conditions [2]. Its primary differentiation is based on its enantiomeric purity, which suggests a high degree of molecular recognition at a target that is sensitive to three-dimensional structure.

PathwayNrf2 antioxidant response pathway study fit

StereochemistryDefined (R,R) enantiomer for stereochemical-control studies

OriginPatent-derived bisaryl amide for pulmonary oxidative stress research

• [1] PeptideDB. (R,R)-Nrf2 activator-1 product database entry. Accessed 2026. View Source
• [2] Callahan, J.F., et al. (2018). Bisaryl amides as nrf2 regulators. Patent WO2018109647A1. View Source

Stereochemical Substitution Risks for (R,R)-Nrf2 activator-1

Generic substitution among Nrf2 activators is not scientifically valid due to fundamental differences in mechanism and structure. (R,R)-Nrf2 activator-1 is a synthetic bisaryl amide with two defined chiral centers, designed for a specific protein-ligand interaction . In contrast, compounds like sulforaphane are naturally occurring isothiocyanates with a broad, multi-target profile, and bardoxolone methyl is a synthetic triterpenoid that activates Nrf2 via a different molecular interface on KEAP1 [1]. This class-level inference highlights that the stereochemistry is not an interchangeable feature; the specific (R,R) configuration implies a unique binding mode, and substituting it with a racemate or a different structural class would likely result in significantly altered potency, selectivity, and downstream biological outcomes .

Class mismatch

Isothiocyanate or triterpenoid activators may engage KEAP1 via different molecular interfaces, potentially altering pathway response.

Stereochemistry mismatch

Racemic mixture or opposite enantiomer may exhibit unknown or antagonistic effects due to loss of chiral recognition.

Mechanism mismatch

Covalent modifiers vs. non-covalent binders may shift downstream gene expression profiles.

• [1] Cuadrado, A., et al. (2019). Therapeutic targeting of the NRF2 and KEAP1 partnership in chronic diseases. *Nature Reviews Drug Discovery*, 18(4), 295-317. (Review for class-level mechanism comparison). View Source

Quantitative Differentiation Evidence for (R,R)-Nrf2 activator-1

Absence of Public Comparator Data

A comprehensive review of public literature and databases reveals a critical absence of quantitative activity data (e.g., EC50, IC50 in a defined assay) specifically for (R,R)-Nrf2 activator-1 . The compound is known only from patent WO2018109647A1, where its activity is likely disclosed, but this data is not accessible in public summaries or subsequent peer-reviewed research [1]. Therefore, a direct head-to-head quantitative comparison against any specific analog (such as Sulforaphane, Bardoxolone methyl, or racemic Nrf2 activator-1) is currently impossible. This absence of data is the single most important factor for scientific selection and procurement.

Public Comparator Data

Data to verify

No EC₅₀ available for (R,R)-Nrf2 activator-1

Procurement decisions cannot rely on comparative potency

Reference values for sulforaphane (EC₅₀ ~2.9 µM) and bardoxolone (IC₅₀ ~1.5 nM) exist but do not enable head-to-head comparison

Evidence Dimension	Nrf2 Activation Potency (EC50) in a Cell-Based Assay
Target Compound Data	Not available in public domain
Comparator Or Baseline	Sulforaphane (EC50 ~2.9 µM in 293T cells), Bardoxolone methyl (IC50 ~1.5 nM for KEAP1-Nrf2 disruption) [2]
Quantified Difference	Cannot be calculated
Conditions	Assay system and context for (R,R)-Nrf2 activator-1 are unknown

Why This Matters

Procurement decisions cannot be based on comparative performance metrics, as the fundamental data needed for such a decision is unavailable, making any head-to-head claim unsubstantiated.

• [1] Callahan, J.F., et al. (2018). Bisaryl amides as nrf2 regulators. Patent WO2018109647A1. View Source
• [2] TargetMol. Biological activity data for Sulforaphane and Bardoxolone methyl. Accessed 2026. View Source

Significance of Enantiomeric Purity

(R,R)-Nrf2 activator-1 is explicitly defined as the enantiomer of the more generally referenced 'Nrf2 activator-1' [1]. This distinction is a class-level inference of superior selectivity, as the protein environment of the KEAP1-Nrf2 binding interface is known to be stereoselective. The synthesis of similar bisaryl Nrf2 activators has been shown to require highly diastereoselective methods to obtain the correct, biologically active isomer [2]. While no quantitative selectivity data (e.g., off-target panel screens) is available for this specific compound, its very definition as a single, pure enantiomer implies a higher degree of target specificity compared to a racemic mixture, where the other enantiomer could have unknown or antagonistic effects [1].

Enantiomeric Purity

Class-level inference

Single (R,R) enantiomer vs. racemic mixture

Supports stereochemical-control workflow

No quantitative off-target data; selectivity inferred from chiral binding interface

Evidence Dimension	Stereochemical Purity and Potential for Off-Target Binding
Target Compound Data	Single, defined (R,R) enantiomer
Comparator Or Baseline	Racemic Nrf2 activator-1 (a 1:1 mixture of enantiomers) or other achiral activators like dimethyl fumarate
Quantified Difference	Not quantified; inferred difference in target-specific engagement
Conditions	Based on fundamental principles of molecular recognition and structure of patent compound

Why This Matters

For researchers requiring precise mechanistic studies, the defined stereochemistry qualifies the compound for experiments where racemic mixtures are an unacceptable variable, despite a lack of comparative performance data.

• [1] PeptideDB. (R,R)-Nrf2 activator-1 product database entry. Accessed 2026. View Source
• [2] Glogowski, M. P., et al. (2021). Diastereoselective Copper-Mediated Conjugate Addition of Functionalized Magnesiates for the Preparation of Bisaryl Nrf2 Activators. *The Journal of Organic Chemistry*, 86(4), 3120-3137. View Source

Application Scenarios for (R,R)-Nrf2 activator-1

Stereochemically-Defined Positive Control in Nrf2 Assays

Given its origin as a defined enantiomer from a pharmaceutical patent [1], the most appropriate application for (R,R)-Nrf2 activator-1 is as a high-purity positive control in biochemical and cellular assays studying Nrf2 activation. Its single-isomer identity provides a necessary control that a racemate or a natural product extract cannot. The evidence of the synthetic effort required to produce the correct diastereomer underscores its value as a reference standard for chiral Nrf2 activators [2]. While absolute potency data is missing, its use as an internal standard in experiments comparing novel Nrf2 activators is scientifically sound.

Probing Stereoselective KEAP1-Nrf2 Interactions

The compound’s specific (R,R) configuration makes it a valuable tool for studying the stereochemical requirements of the KEAP1-Nrf2 binding interface. Using (R,R)-Nrf2 activator-1 in biophysical assays (e.g., SPR, ITC) alongside its possible enantiomer or racemate would allow investigators to map the stereoselectivity of binding and downstream signaling [1]. This scenario is a direct deduction from the class-level inference that the compound’s biological activity is tied to its absolute configuration [2].

In Vitro Model for Pulmonary Cytoprotection

As the patent from which it originates specifically claims utility in COPD and respiratory diseases [1], (R,R)-Nrf2 activator-1 is best deployed in preliminary in vitro models of pulmonary oxidative stress. The experimental context should involve bronchial epithelial cells under insult (e.g., cigarette smoke extract), where activation of the Nrf2 pathway by a pure synthetic agent can be directly investigated. This application is the only one directly linked to available primary evidence, even if the specific experimental data is not publicly accessible [1].

Application

Selection Property

Validation Focus

Nrf2 activation assays

Stereochemically defined positive control

Enantiomer-attribution review

KEAP1-Nrf2 binding studies

Chiral molecular recognition

Stereoselective binding assay

Pulmonary oxidative stress models

Nrf2 pathway activation

Oxidative stress endpoint review

• [1] Callahan, J.F., et al. (2018). Bisaryl amides as nrf2 regulators. Patent WO2018109647A1. View Source
• [2] Glogowski, M. P., et al. (2021). Diastereoselective Copper-Mediated Conjugate Addition of Functionalized Magnesiates for the Preparation of Bisaryl Nrf2 Activators. *The Journal of Organic Chemistry*, 86(4), 3120-3137. View Source